Cas no 2172480-23-6 (1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2172480-23-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6149803
• PubChem ID: 165444153
• Update Time: 2025-05-20

1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid
• 2172480-23-6
• EN300-1630969

• Inchi： 1S/C11H18O3/c1-7-4-11(7,8(12)13)10(14)5-9(2,3)6-10/h7,14H,4-6H2,1-3H3,(H,12,13)
• InChI Key： CLXRPEMGXZTBBO-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(C(=O)O)CC1C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid

Exploring the Properties and Applications of 1-(1-Hydroxy-3,3-Dimethylcyclobutyl)-2-Methylcyclopropane-1-Carboxylic Acid (CAS No. 2172480-23-6)

The compound 1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172480-23-6) is a fascinating molecule with a complex structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic framework, which includes a cyclobutane ring fused with a cyclopropane ring, along with substituents that confer specific functional properties. Recent studies have highlighted its potential applications in drug discovery and material science, making it a subject of interest for researchers worldwide.

The cyclobutane and cyclopropane moieties in this compound are known for their strained ring systems, which often lead to unique chemical reactivity and physical properties. The presence of a hydroxyl group (-OH) and a carboxylic acid group (-COOH) further enhances its functional versatility. These groups can participate in hydrogen bonding, making the compound potentially useful in supramolecular chemistry and as a building block for more complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including ring-closing metathesis and enantioselective catalysis, to construct the bicyclic framework. These methods not only improve the yield but also allow for the incorporation of stereochemical complexity, which is crucial for exploring its biological activity.

From a biological standpoint, 1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with biological macromolecules suggests potential applications in therapeutic development. For instance, studies have indicated that it may act as an antagonist or agonist for certain G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and neurodegenerative diseases.

In addition to its biological relevance, this compound has also been explored for its role in materials science. Its rigid bicyclic structure and functional groups make it a candidate for designing advanced materials with tailored mechanical or electronic properties. For example, researchers have investigated its use as a monomer in polymer synthesis, where it could contribute to creating materials with enhanced durability and thermal stability.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the strained rings contribute significantly to its reactivity, particularly in nucleophilic and electrophilic reactions. These findings are valuable for predicting its behavior in various chemical transformations and for designing reaction pathways that optimize its synthesis or modification.

The carboxylic acid group in the molecule also plays a critical role in its solubility and interactions with other molecules. This property is essential for applications in drug delivery systems, where solubility is a key factor in bioavailability. Researchers are currently exploring how modifying this group could enhance its pharmacokinetic profile without compromising its therapeutic potential.

Furthermore, the hydroxyl group introduces additional functionality, enabling the compound to participate in various chemical reactions such as esterification or glycosylation. These reactions can be used to create derivatives with enhanced stability or specificity for particular biological targets.

Looking ahead, the exploration of 1-(1-hydroxy-3,3-dimethylcyclobutyl)-2-methylcyclopropane-1-carboxylic acid is expected to continue across multiple disciplines. Its unique structure and functional groups make it a versatile molecule with potential applications ranging from drug discovery to materials science. As research progresses, new insights into its properties and uses will undoubtedly emerge, solidifying its position as an important compound in contemporary chemistry.